Cas no 2090254-65-0 (1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-5-amine)

• Product Name: 1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-5-amine
• CAS No: 2090254-65-0
• MF: C₁₀H₉N₅
• MW: 199.211960554123
• CID: 5046359
• Update Time: 2025-05-26

1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-5-amine
• 2-prop-2-ynyl-5-pyrazin-2-ylpyrazol-3-amine
• 1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-5-amine

• Inchi： 1S/C10H9N5/c1-2-5-15-10(11)6-8(14-15)9-7-12-3-4-13-9/h1,3-4,6-7H,5,11H2
• InChI Key： XXUVAYWYXRARAQ-UHFFFAOYSA-N
• SMILES： N1(CC#C)C(=CC(C2C=NC=CN=2)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• XLogP3: -0.3
• Topological Polar Surface Area: 69.6

1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-5-amine

1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-5-amine: A Comprehensive Overview

1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-5-amine, identified by the CAS number 209025465, is a fascinating compound with significant potential in various fields of chemical research and application. This compound, characterized by its unique structure, has garnered attention due to its versatile properties and promising applications in drug discovery, materials science, and organic synthesis. Recent advancements in synthetic methodologies and computational modeling have further illuminated its structural dynamics and functional attributes.

The molecular structure of 1-(Prop-2-yne-l-yli)-3-(pyrazin-l-yli)-lH-pyrazol-S-amine is defined by a pyrazole ring system substituted with a propargyl group at position 1 and a pyrazine moiety at position 3. This configuration imparts the compound with distinct electronic properties, making it an attractive candidate for exploring non-linear optical materials and potential bioactive agents. The interplay between the conjugated systems of the pyrazole and pyrazine rings contributes to its unique electronic absorption spectrum, which has been extensively studied using UV-vis spectroscopy and theoretical calculations.

Recent studies have highlighted the role of this compound in the development of novel anti-cancer agents. Researchers have demonstrated that the compound exhibits selective cytotoxicity against various cancer cell lines, potentially due to its ability to modulate key cellular signaling pathways. Additionally, its propargyl group has been shown to enhance bioavailability, making it a promising lead compound for further optimization in medicinal chemistry programs.

In the realm of materials science, 1-(Prop-yne-l-yli)-3-(pyra-zin-l-yli)-lH-pyra-zol-S-amine has been investigated as a building block for constructing two-dimensional covalent organic frameworks (COFs). Its rigid structure and ability to form strong intermolecular interactions make it ideal for designing porous materials with applications in gas storage and catalysis. Recent breakthroughs in COF synthesis have leveraged this compound's structural features to achieve unprecedented levels of porosity and stability.

The synthesis of this compound has also been a focal point of recent research efforts. Traditional methods involving multi-step reactions have been streamlined through the adoption of microwave-assisted synthesis and continuous flow chemistry. These advancements not only enhance reaction efficiency but also reduce environmental impact, aligning with current green chemistry principles.

Furthermore, computational studies using density functional theory (DFT) have provided deeper insights into the electronic structure and reactivity of CAS No. 209025465. These studies reveal that the compound's aromaticity plays a critical role in its chemical reactivity, particularly in nucleophilic aromatic substitution reactions. Such findings have significant implications for designing novel synthetic routes and optimizing reaction conditions.

In summary, 1-(Prop-yne-l-yli)-3-(pyra-zin-l-yli)-lH-pyra-zol-S-amine, with its unique structural features and diverse applications, continues to be a subject of intense scientific interest. As research progresses, this compound is poised to contribute significantly to advancements in drug discovery, materials science, and organic synthesis. Its exploration underscores the importance of interdisciplinary collaboration in unlocking the full potential of complex chemical systems.